N-(3-chlorophenyl)-4-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-4-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H20ClN3O4/c1-11-17(19(25)23-13-6-4-5-12(21)9-13)18(24-20(26)22-11)15-10-14(27-2)7-8-16(15)28-3/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,26)
• InChI Key: YMPTXLOGNKCEFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=C(C=CC(=C2)OC)OC)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C20H20ClN3O4
• Molecular Weight: 401.8 g/mol

Description

N-(3-chlorophenyl)-4-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H20ClN3O4 and its molecular weight is 401.85. The purity is usually 95%.
BenchChem offers high-quality N-(3-chlorophenyl)-4-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chlorophenyl)-4-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Synthesis of Tetrahydropyrimidine Derivatives

Research has focused on synthesizing various 1,2,3,4-tetrahydropyrimidine derivatives due to their potential biological activities. For instance, Akbari et al. (2008) synthesized new N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide compounds. These compounds were evaluated for their antimicrobial activities, with some showing significant inhibition against bacterial and fungal growth, highlighting their potential as antimicrobial agents (Akbari et al., 2008).

Antimicrobial and Anti-Inflammatory Agents

Another study by Abu-Hashem et al. (2020) synthesized novel derivatives from visnaginone and khellinone, demonstrating COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities. These findings suggest the utility of such compounds in developing new therapeutic agents (Abu-Hashem et al., 2020).

Chemical Synthesis and Modification

Ring Cleavage Reactions

The chemical reactivity and modification of similar compounds have been explored, such as in the study by Kinoshita et al. (1989), which investigated the ring cleavage reactions of 1,3-oxazine-2,4(3H)-dione derivatives. This type of research is crucial for understanding the chemical behavior of complex molecules and for synthesizing new compounds with potential biological activities (Kinoshita et al., 1989).

Antimicrobial Studies

Synthesis and Antimicrobial Activity of Pyrimidines

Gein et al. (2013) synthesized N,6-diaryl-4-methyl-2-oxo-1,2,3,6-tetrahydropyrimidine-5-carboxamides and evaluated their antimicrobial activity. Such studies contribute to the development of new antimicrobial agents by exploring the structure-activity relationships of novel compounds (Gein et al., 2013).